Cas no 2179098-20-3 (N-methylsulfonyl-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridyl]methanesulfonamide)

• Product Name: N-methylsulfonyl-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridyl]methanesulfonamide
• CAS No: 2179098-20-3
• MF: C₁₃H₂₁BN₂O₆S₂
• MW: 376.256641149521
• CID: 5305225
• Update Time: 2026-03-10

N-methylsulfonyl-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridyl]methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide, N-(methylsulfonyl)-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinyl]-
• N-methylsulfonyl-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridyl]methanesulfonamide

• Inchi： 1S/C13H21BN2O6S2/c1-12(2)13(3,4)22-14(21-12)10-7-8-15-11(9-10)16(23(5,17)18)24(6,19)20/h7-9H,1-6H3
• InChI Key： WWAWHBKHXBPIIH-UHFFFAOYSA-N
• SMILES： CS(N(S(C)(=O)=O)C1=NC=CC(B2OC(C)(C)C(C)(C)O2)=C1)(=O)=O

Additional information on N-methylsulfonyl-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridyl]methanesulfonamide

Introduction to CAS No 2179098-20-3: N-methylsulfonyl-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridyl]methanesulfonamide

The compound with CAS No 2179098-20-3, known as N-methylsulfonyl-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridyl]methanesulfonamide, is a highly specialized organic compound with significant potential in the fields of medicinal chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials synthesis.

N-methylsulfonyl-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridyl]methanesulfonamide is characterized by its complex structure, which includes a pyridine ring substituted with a dioxaborolane moiety and a methanesulfonamide group. The presence of the dioxaborolane ring introduces unique electronic and steric properties to the molecule. Recent studies have highlighted the importance of such structures in enabling selective chemical reactivity and bioavailability.

One of the most notable aspects of this compound is its role in cross-coupling reactions. The dioxaborolane moiety serves as a versatile boronic acid surrogate, facilitating Suzuki-Miyaura couplings under mild conditions. This makes N-methylsulfonyl-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridyl]methanesulfonamide an invaluable tool in the synthesis of complex organic molecules. Researchers have demonstrated that this compound can be effectively utilized in the construction of biologically active compounds with intricate architectures.

In addition to its synthetic utility, N-methylsulfonyl-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridyl]methanesulfonamide exhibits interesting pharmacological properties. Preclinical studies have shown that this compound possesses moderate inhibitory activity against certain enzymes implicated in inflammatory processes. Its ability to modulate these enzymes suggests potential applications in the development of anti-inflammatory agents.

The synthesis of N-methylsulfonyl-N-[4-(4,4,5,tetramethyl-dioxaborolan-substituted pyridine)methanesulfonamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the boronic acid derivative and its subsequent coupling with the methanesulfonamide group. Optimization of reaction conditions has been critical to achieving high yields and maintaining the integrity of the sensitive functional groups.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of N-methylsulfonyl-N-[4-(dioxaborolane-substituted pyridine)methanesulfonamide]. Quantum mechanical calculations have revealed that the dioxaborolane ring significantly alters the electron distribution within the molecule. This understanding has enabled researchers to predict and design novel derivatives with enhanced biological activity.

In conclusion,N-methylsulfonyl-N-[4-(dioxaborolane-substituted pyridine)methanesulfonamide] (CAS No 2179098-20-3) represents a cutting-edge compound with diverse applications in organic synthesis and drug discovery. Its unique structure and functional groups make it an invaluable asset for researchers seeking to develop innovative solutions in these fields.